AMG-009

• CAS No.: 1027847-67-1
• Product Name: AMG-009
• Molecular Formula: C26H26Cl2N2O7S
• Molecular Weight: 581.5 g/mol
• IUPAC Name: 2-[4-[4-(butylcarbamoyl)-2-[(2,4-dichlorophenyl)sulfonylamino]phenoxy]-3-methoxyphenyl]acetic acid
• Standard InChI: InChI=1S/C26H26Cl2N2O7S/c1-3-4-11-29-26(33)17-6-9-21(37-22-8-5-16(13-25(31)32)12-23(22)36-2)20(14-17)30-38(34,35)24-10-7-18(27)15-19(24)28/h5-10,12,14-15,30H,3-4,11,13H2,1-2H3,(H,29,33)(H,31,32)
• Standard InChIKey: DKSKRBVXRDGYAS-UHFFFAOYSA-N
• SMILES: CCCCNC(=O)C1=CC(=C(C=C1)OC2=C(C=C(C=C2)CC(=O)O)OC)NS(=O)(=O)C3=C(C=C(C=C3)Cl)Cl
• Canonical SMILES: CCCCNC(=O)C1=CC(=C(C=C1)OC2=C(C=C(C=C2)CC(=O)O)OC)NS(=O)(=O)C3=C(C=C(C=C3)Cl)Cl
• Appearance: Solid powder
• Description: AMG 009 is an orally active, small molecule CRTH2 (chemoattractant receptor-homologous molecule expressed on Th2 cells) and DP (D prostanoid) dual antagonist, which was in preclinical development in the US for the treatment of asthma and allergic rhinitis.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: AMG-009; AMG 009; AMG009.
• Reference: 1: Bi M, Alvarez-Nunez F, Alvarez F. Evaluating and modifying Johanson's rolling model to improve its predictability. J Pharm Sci. 2014 Jul;103(7):2062-71. doi: 10.1002/jps.24012. Epub 2014 May 19. PubMed PMID: 24840775.; 2: Johnson MG, Liu JJ, Li AR, van Lengerich B, Wang S, Medina JC, Collins TL, Danao J, Seitz L, Willee A, D'Souza W, Budelsky AL, Fan PW, Wong SG. Solving time-dependent CYP3A4 inhibition for a series of indole-phenylacetic acid dual antagonists of the PGD(2) receptors CRTH2 and DP. Bioorg Med Chem Lett. 2014 Jul 1;24(13):2877-80. doi: 10.1016/j.bmcl.2014.04.092. Epub 2014 May 4. PubMed PMID: 24825301.; 3: Morgan RE, van Staden CJ, Chen Y, Kalyanaraman N, Kalanzi J, Dunn RT 2nd, Afshari CA, Hamadeh HK. A multifactorial approach to hepatobiliary transporter assessment enables improved therapeutic compound development. Toxicol Sci. 2013 Nov;136(1):216-41. doi: 10.1093/toxsci/kft176. Epub 2013 Aug 16. PubMed PMID: 23956101.; 4: Liu JJ, Wang Y, Johnson MG, Li AR, Shen W, Wang X, Su Y, Brown M, Van Lengerich B, Rickel E, Martin T, Budelsky A, Seitz L, Danao J, Tang HL, Collins T, Medina JC. Optimization of phenylacetic acid derivatives for balanced CRTH2 and DP dual antagonists. Bioorg Med Chem Lett. 2012 Feb 15;22(4):1686-9. doi: 10.1016/j.bmcl.2011.12.107. Epub 2011 Dec 30. PubMed PMID: 22264478.; 5: Wang Y, Fu Z, Schmitt M, Wang X, Shen W, Rickel E, Martin T, Budelsky A, Marshall D, Collins T, Tang HL, Medina JC, Liu JJ. Optimization of phenylacetic acid derivatives for CRTH2 and DP selective antagonism. Bioorg Med Chem Lett. 2012 Jan 1;22(1):367-70. doi: 10.1016/j.bmcl.2011.10.123. Epub 2011 Nov 9. PubMed PMID: 22119474.; 6: Bi M, Kyad A, Alvarez-Nunez F, Alvarez F. Enhancing and sustaining AMG 009 dissolution from a bilayer oral solid dosage form via microenvironmental pH modulation and supersaturation. AAPS PharmSciTech. 2011 Dec;12(4):1401-6. doi: 10.1208/s12249-011-9710-2. Epub 2011 Oct 20. PubMed PMID: 22012200; PubMed Central PMCID: PMC3225540.; 7: Bi M, Kyad A, Kiang YH, Alvarez-Nunez F, Alvarez F. Enhancing and sustaining AMG 009 dissolution from a matrix tablet via microenvironmental pH modulation and supersaturation. AAPS PharmSciTech. 2011 Dec;12(4):1157-62. doi: 10.1208/s12249-011-9679-x. Epub 2011 Sep 13. Erratum in: AAPS PharmSciTech. 2011 Dec;12(4):1466. Kiang, Yuan-Hon [corrected to Kiang, Y-H]. PubMed PMID: 21913050; PubMed Central PMCID: PMC3225532.; 8: Liu J, Li AR, Wang Y, Johnson MG, Su Y, Shen W, Wang X, Lively S, Brown M, Lai S, Gonzalez Lopez De Turiso F, Xu Q, Van Lengerich B, Schmitt M, Fu Z, Sun Y, Lawlis S, Seitz L, Danao J, Wait J, Ye Q, Tang HL, Grillo M, Collins TL, Sullivan TJ, Medina JC. Discovery of AMG 853, a CRTH2 and DP Dual Antagonist. ACS Med Chem Lett. 2011 Mar 2;2(5):326-30. doi: 10.1021/ml1002234. eCollection 2011 May 12. PubMed PMID: 24900313; PubMed Central PMCID: PMC4018074.; 9: Liu J, Fu Z, Wang Y, Schmitt M, Huang A, Marshall D, Tonn G, Seitz L, Sullivan T, Lucy Tang H, Collins T, Medina J. Discovery and optimization of CRTH2 and DP dual antagonists. Bioorg Med Chem Lett. 2009 Nov 15;19(22):6419-23. doi: 10.1016/j.bmcl.2009.09.052. Epub 2009 Sep 17. PubMed PMID: 19804971.
• PubChem Compound: 10483360
• Last Modified: Nov 11 2021